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Chemical Properties and Stock Preparation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: FH535

CAS No.: 108409-83-2

Cat. No.: S527971

FH535 (CAS 108409-83-2) is a dual-pathway inhibitor of Wnt/B-catenin signaling and PPARyY/PPARS,
supplied as a light yellow to yellow solid with a molecular weight of 361.20 g/mol [1] [2] [3].

Property Details

Molecular Formula C13H10CI2N204S [1] [3] [4]

CAS Number 108409-83-2 [1] [3] [4]

Purity >99% (HPLC) [2]

Molecular Weight 361.20 g/mol [1] [3] [4]

Solubility in DMSO ~65-100 mg/mL (~179.96 - 199.33 mM) [1] [2] [4]
Storage Condition Powder: -20°C, protect from light [2] [3]

DMSO Stock Solution Preparation

¢ Recommended Concentration: Prepare a 10-100 mM stock solution. A common high-concentration
stock is 100 mg/mL in DMSO [2].

¢ Solvent Handling: Use fresh, anhydrous DMSO. Hygroscopic DMSO can absorb moisture, which
may reduce solubility and compound stability over time [1] [3].

e Preparation Steps:
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Bring the FH535 vial and DMSO to room temperature.

Weigh the desired mass of FH535 powder.

Add the calculated volume of DMSO directly to the vial to achieve your target concentration.

Mix thoroughly by vortexing or gentle sonication until the solid is completely dissolved.

¢ Aliquoting and Storage: Aliquot the stock solution into single-use vials to avoid repeated freeze-
thaw cycles. Store at -20°C for up to 6 months or -80°C for up to 1 year [3] [4].

[¢]

[¢]

[e]

In Vivo Formulation Preparation

For animal studies, FH535 requires further formulation. Below is a commonly used protocol for a 2 mg/mL

dosing solution [3] [4].

In Vitro Experimental Protocols

The following workflow outlines a typical cell-based assay using FH535, based on a modified 3H-thymidine

incorporation assay for cell viability [1] [4].

Supporting Protocol: Luciferase Reporter Assay
(TOPFLASH/FOPFLASH)

This assay measures FH535's inhibition of -catenin/Tcf-mediated transcription [1] [4].

¢ Reporter Plasmids: TOPFLASH (contains Tcf-binding elements) or FOPFLASH (mutated control)
driving a luciferase or secreted alkaline phosphatase (SEAP) reporter gene.
e Cell Lines: HepG2 or HCT116 cells.
e Procedure:
o Transfect cells with the reporter plasmid.
o Select stable clones using hygromycin.
o Treat pooled clones with FH535 (e.g., 20 pM) in serum-free media.
o Measure reporter activity (luciferase or SEAP) and normalize to a control (e.g., B-actin promoter
activity).

Key Biological Activities of FH535
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. Effect / ICso / —
AssaylCell Line . Description
Concentration

Whnt/B-catenin Inhibition 15 uM Inhibits -catenin/Tcf-mediated transcription
[1] [2] by >80%.

PPARy/d Antagonism [1] 0.5 uyM Inhibits PPAR response element (PPRE)
[2] reporter by >30%.

Cell Viability (DLD-1) [3] ICs0 =28 UM Growth inhibition after 72 hrs (MTT assay).
Cell Viability (SW480) [3] ICs0 =10 uM Growth inhibition after 72 hrs (MTT assay).
Anti-tumor Effect (In 25 mg/kg (i.p.) Inhibits pancreatic cancer xenograft growth.
Vivo) [3]

Pancreatic Cancer 20-40 pM Inhibits cell invasion and migration.
Invasion [3]

Example In Vitro Application

A recent study used FH535 to investigate the Wnt/p-catenin pathway's role in a neuronal model [3]:

e Cell Line: HT22 mouse hippocampal neuronal cells subjected to oxygen-glucose deprivation and
reoxygenation (OGD/R).

e FH535 Treatment: 2.5 pyM for 1 hour.

¢ Findings: FH535 significantly inhibited the expressions of 3-catenin and cyclin D1, attenuating the
effects of SOX6 knockdown.

Conclusion

This guide provides a foundation for using FH535 in research. The provided protocols for DMSO stock
preparation, in vivo formulation, and key cellular assays are designed to ensure experimental reproducibility.

Always validate conditions for your specific research system.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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